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Compound of Interest

Compound Name: 1-Fluoropropan-2-ol

Cat. No.: B1329784

An In-depth Technical Guide to the Safety and Handling of 1-Fluoropropan-2-ol

Introduction

1-Fluoropropan-2-ol (CAS No: 430-50-2) is a flammable liquid and vapor with the molecular
formula C3H7FO.[1][2][3] This guide provides a comprehensive overview of the safety and
handling precautions necessary for researchers, scientists, and drug development
professionals who work with this compound. The information is compiled from various safety
data sheets and chemical databases to ensure a thorough understanding of the potential
hazards and the appropriate mitigation strategies.

Hazard Identification and Classification

1-Fluoropropan-2-ol is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its flammability and its potential to cause irritation to the skin, eyes, and
respiratory system.[2][3][4]

Table 1: GHS Hazard Classification for 1-Fluoropropan-2-ol
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Hazard Class Hazard Category Hazard Statement

Flammable liquids 3

H226: Flammable liquid and
vapor[1][2][3][4]

Skin corrosion/irritation 2

H315: Causes skin irritation[2]
[3]4]

Serious eye damage/eye

H319: Causes serious eye

N 2A N

irritation irritation[2][3][4]

Specific target organ toxicity — H335: May cause respiratory
single exposure irritation[2][3][4]

Acute toxicity, inhalation 4 H332: Harmful if inhaled[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Fluoropropan-2-ol is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties of 1-Fluoropropan-2-ol

Property

Value

CAS Number

430-50-2[1][2][3]

Molecular Formula

C3H7FO[1][3]

Molecular Weight 78.09 g/mol [1][3]
Appearance Not specified
Flash Point 33.3 °C[1]
Density 0.959 g/cm?3[1]

Vapor Pressure

44.8 mmHg at 25 °C[1]

Solubility

No data available
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Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 1-

Fluoropropan-2-ol.

Safe Handling

Handle in a well-ventilated area to avoid the formation of dust and aerosols.[1][5]

Wear appropriate personal protective equipment (PPE), including suitable protective
clothing, chemical-impermeable gloves, and eye/face protection.[1][5]

Avoid contact with skin and eyes.[1][5]
Keep away from heat, sparks, open flames, and other ignition sources.[2][5][6]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2]

[5]
Ground and bond containers and receiving equipment during transfer.[2][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]
Keep containers securely sealed to prevent leakage.[6]

Store away from incompatible materials and foodstuff containers.[1][5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 1-Fluoropropan-2-ol.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1][5] A face shield may be necessary when there is
a risk of splashing.
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» Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to
use.[1][5]

o Body Protection: Wear fire/flame resistant and impervious clothing.[1][5] A fully-buttoned lab
coat is recommended.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[1]

First Aid Measures

In the event of exposure, immediate first aid is critical.

 Inhalation: Move the victim to fresh air.[1][2][5] If breathing is difficult, administer oxygen.[1]
[5] If the victim is not breathing, provide artificial respiration and seek immediate medical
attention.[1][5]

o Skin Contact: Immediately remove all contaminated clothing.[1][2][5] Wash the affected area
with soap and plenty of water.[1][2][5] Consult a doctor.[1][2][5]

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids
open.[1][2][5] Remove contact lenses if present and easy to do.[2] Seek immediate medical
attention.[1][2]

 Ingestion: Rinse the mouth with water.[1][2][5] Do not induce vomiting.[1][2][5] Never give
anything by mouth to an unconscious person.[1][2][5] Call a doctor or Poison Control Center
immediately.[1][2][5]

Firefighting Measures
1-Fluoropropan-2-ol is a flammable liquid and vapor.[1][2][3][4]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[1][2]

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[7] Containers may explode when heated.[7]
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» Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1][8]

Accidental Release Measures

In the case of a spill or leak, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area.[1][8] Avoid breathing vapors, mist,
or gas and ensure adequate ventilation.[1][8] Use personal protective equipment.[1][8]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not
let the chemical enter drains, as it can be harmful to the environment.[1]

o Methods for Cleaning Up: Remove all sources of ignition.[1][8] Contain the spillage and then
collect it with a non-combustible absorbent material (e.g., sand, earth, diatomaceous earth,
vermiculite) and place it in a container for disposal according to local regulations.[6]

Experimental Protocols

The provided search results do not contain detailed experimental protocols for assays or
experiments involving 1-Fluoropropan-2-ol. For specific experimental methodologies, it is
recommended to consult peer-reviewed scientific literature and established laboratory safety
protocols.

Mandatory Visualizations

The following diagrams illustrate key safety and logical workflows for handling 1-
Fluoropropan-2-ol.
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Caption: Hazard Communication Workflow for 1-Fluoropropan-2-ol.
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Caption: Emergency Response Protocol for 1-Fluoropropan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact
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